Cas no 80419-06-3 (Dodecanoic acid, 10-chloro-, chloromethyl ester)

• Product name: Dodecanoic acid, 10-chloro-, chloromethyl ester
• CAS No: 80419-06-3
• MF: C₁₃H₂₄Cl₂O₂
• MW: 283.234462738037
• CID: 705656
• PubChem ID: 543421

Dodecanoic acid, 10-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 10-chloro-, chloromethyl ester
• chloromethyl 10-chlorododecanoate
• DTXSID40337569
• 10-Chlorododecanoic acid, chloromethyl ester
• CKRGKKRODIRREL-UHFFFAOYSA-N
• 80419-06-3

• Inchi： InChI=1S/C13H24Cl2O2/c1-2-12(15)9-7-5-3-4-6-8-10-13(16)17-11-14/h12H,2-11H2,1H3
• InChI Key： CKRGKKRODIRREL-UHFFFAOYSA-N
• SMILES： CCC(CCCCCCCCC(=O)OCCl)Cl

Computed Properties

• Exact Mass: 282.1153354g/mol
• Monoisotopic Mass: 282.1153354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3Ų